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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers and scientists working on optimizing PBDTTT-EFT:acceptor blend
ratios for high power conversion efficiency (PCE) in organic solar cells.

Frequently Asked Questions (FAQS)

Q1: What is a typical starting blend ratio for PBDTTT-EFT and a fullerene acceptor like
PC71BM?

A common and effective starting point for blending the donor polymer PBDTTT-EFT with the
fullerene acceptor PC71BM is a weight ratio of 1:1.5.[1] This ratio has been shown to yield high
power conversion efficiencies, often exceeding 9%.[2][3] Optimization around this ratio is
recommended to achieve the best device performance.

Q2: What are the benefits of using a non-fullerene acceptor (NFA) with PBDTTT-EFT?

Non-fullerene acceptors (NFAs) offer several advantages over traditional fullerene-based
acceptors. These include tunable energy levels, which can lead to higher open-circuit voltages
(Voc), and broader absorption spectra, contributing to a higher short-circuit current density
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(Jsc). The transition to NFAs is a key strategy for further enhancing the PCE of organic solar
cells.

Q3: What is the role of a solvent additive like 1,8-diiodooctane (DIO) and what is a typical
concentration to use?

Solvent additives like 1,8-diiodooctane (DIO) are crucial for optimizing the morphology of the
PBDTTT-EFT:acceptor blend. DIO can improve the solubility of the acceptor and promote the
formation of an interpenetrating network structure within the active layer, which is beneficial for
charge transport.[2][4] A typical concentration for DIO is around 3% by volume in a solvent like
chlorobenzene.[1][2][4] The addition of 3 vol% DIO has been shown to increase PCE from
approximately 6.4% to 9.5% in PBDTTT-EFT:PC71BM devices.[2]

Q4: How does the blend ratio affect the molecular orientation of PBDTTT-EFT?

The blend ratio can influence the molecular orientation of the PBDTTT-EFT polymer. In pristine
films, PBDTTT-EFT tends to have a "face-on" orientation, which is advantageous for charge
transport. However, as the concentration of an acceptor like PC71BM increases, an "edge-on"
orientation can also be observed.[2] Achieving a balance between these orientations is
important for optimal device performance.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of PBDTTT-
EFT:acceptor blend ratios.

Issue 1: Low Power Conversion Efficiency (PCE)
» Symptom: The overall efficiency of the solar cell is significantly lower than expected.

e Possible Causes & Solutions:
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Possible Cause Recommended Action

Systematically vary the donor:acceptor weight
Suboptimal Blend Ratio ratio (e.g., 1:1, 1:1.5, 1:2) to find the optimal

composition for your specific acceptor.

Introduce or vary the concentration of a solvent
additive like DIO (e.g., 1-5 vol%) to improve the

Poor Morphology blend morphology. Consider post-fabrication
thermal annealing to further refine the

nanostructure.

Optimize the spin coating speed to achieve an
Incorrect Active Layer Thickness ideal active layer thickness, typically in the
range of 80-120 nm.

Ensure proper energy level alignment between
Energy Level Mismatch PBDTTT-EFT and the chosen acceptor to

facilitate efficient charge transfer.

Issue 2: Low Short-Circuit Current (Jsc)
o Symptom: The current generated by the device under illumination is low.

e Possible Causes & Solutions:
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Possible Cause Recommended Action

Ensure the active layer thickness is sufficient for
) ) absorbing a significant portion of the solar
Poor Light Absorption ) ] ]
spectrum. Verify the absorption profile of your

blend using UV-Vis spectroscopy.

An unfavorable morphology with large domains

can hinder exciton dissociation at the donor-
Inefficient Exciton Dissociation acceptor interface. Optimize the blend ratio and

use of additives to create a finer intermixing of

the materials.

A disconnected network of the donor or acceptor
phase can impede the transport of charge

Poor Charge Transport carriers to the electrodes. Characterize the
morphology with techniques like Atomic Force
Microscopy (AFM).

Issue 3: Low Fill Factor (FF)

o Symptom: The "squareness" of the J-V curve is poor, indicating high series resistance or low
shunt resistance.

e Possible Causes & Solutions:
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Possible Cause

Recommended Action

High Series Resistance

This can be caused by poor charge carrier
mobility in the active layer or high contact
resistance at the interfaces. Optimize the blend
morphology and ensure clean, well-defined

interfaces between layers.

Low Shunt Resistance

Shunt pathways can be created by defects or
pinholes in the active layer, leading to current
leakage. Ensure uniform and defect-free film

deposition.

Unbalanced Charge Transport

A significant mismatch in the electron and hole
mobility can lead to charge recombination and a

lower fill factor.

Issue 4: Low Open-Circuit Voltage (Voc)

o Symptom: The maximum voltage from the device is lower than the theoretical potential.

e Possible Causes & Solutions:

Possible Cause

Recommended Action

Energy Level Misalignment

The Voc is largely determined by the energy
difference between the HOMO of the donor
(PBDTTT-EFT) and the LUMO of the acceptor.
Choose an acceptor with an appropriate LUMO

level.

High Charge Recombination

Recombination of charge carriers at the donor-
acceptor interface or at defects can reduce the
Voc. Improve the morphology and passivate any

interfacial defects.

Interface Issues

Poor quality interfaces with the charge transport
layers can introduce energy barriers and

increase recombination.
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Data Presentation

Table 1: Performance of PBDTTT-EFT:PC71BM Solar Cells with Varying Blend Ratios and
Additives.

Donor:Acce .
. Additive Jsc
ptor Ratio Voc (V) FF (%) PCE (%)
(vol%) (mA/cm?)
(wiw)
1:1.5 None 0.82 12.16 48.9 4.88
1.1.5 3% DIO 0.80 17.6 67.0 9.43

Data extracted from a study on inverted device structures using chlorobenzene as the solvent.

[1]

Table 2: Performance of PBDTTT-EFT Blended with a Non-Fullerene Acceptor (IDFBR) in a
Ternary System.

Donor:Accept

orl:Acceptor2  Voc (V) Jsc (mA/cm?) FF (%) PCE (%)
Ratio

PBDTTT-

EFTIIDTBR:IDFB  1.03 17.2 60 11.0

R (1:0.5:0.5)

This data demonstrates the potential of using multiple acceptors with PBDTTT-EFT to achieve
high Voc and PCE.

Experimental Protocols

Protocol 1: Fabrication of PBDTTT-EFT:PC71BM Solar Cells

This protocol describes a typical procedure for fabricating an inverted organic solar cell.
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o Substrate Cleaning: Sequentially clean ITO-coated glass substrates by sonicating in a
detergent solution, deionized water, and isopropy! alcohol. Dry the substrates with nitrogen
gas.

o Electron Transport Layer (ETL) Deposition: Deposit a layer of ZnO nanoparticles onto the
ITO substrate via spin coating, followed by annealing.

o Active Layer Preparation:

o Prepare a solution of PBDTTT-EFT and PC71BM in a 1:1.5 weight ratio in chlorobenzene.
A typical total concentration is 20-25 mg/mL.

o Add 1,8-diiodooctane (DIO) to the solution at a concentration of 3% by volume.

o Stir the solution at a moderate temperature (e.g., 60-70 °C) for several hours in a nitrogen-
filled glovebox to ensure complete dissolution.

e Active Layer Deposition:

o Spin-coat the PBDTTT-EFT:PC71BM blend solution onto the ETL. The spin speed should
be optimized to achieve the desired thickness (e.g., 1000-1500 rpm for ~100 nm).

o Allow the film to dry in the glovebox.

» Hole Transport Layer (HTL) Deposition: Deposit a layer of MoO3 via thermal evaporation on
top of the active layer.

o Top Electrode Deposition: Thermally evaporate a silver (Ag) top electrode through a shadow
mask to define the device area.

e Device Annealing: Perform a post-fabrication thermal anneal of the completed device. The
temperature and time should be optimized (e.g., 70-90 °C for 10 minutes).

Mandatory Visualizations
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Caption: Experimental workflow for the fabrication of PBDTTT-EFT based organic solar cells.
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Caption: Troubleshooting logic for diagnosing the root causes of low Power Conversion
Efficiency (PCE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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